Cas no 133043-84-2 (N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide)

N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is a specialized organic compound featuring a benzothiazine core linked to a dichlorophenyl acetamide moiety. Its structural complexity suggests potential utility in pharmaceutical or agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the dichlorophenyl group may enhance lipophilicity and binding affinity, while the benzothiazine scaffold could contribute to stability and metabolic resistance. This compound’s distinct heterocyclic framework makes it a candidate for further exploration in medicinal chemistry, particularly for targeting enzyme inhibition or receptor modulation. Its synthesis and derivatization may offer opportunities for developing novel therapeutic or pesticidal agents.

N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide structure

133043-84-2 structure

Product name:N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

CAS No:133043-84-2

MF:C₁₆H₁₂Cl₂N₂O₂S

MW:367.249680519104

CID:5549700

N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(2,3-dichlorophenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
- N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
- Inchi： 1S/C16H12Cl2N2O2S/c17-9-4-3-6-11(15(9)18)19-14(21)8-13-16(22)20-10-5-1-2-7-12(10)23-13/h1-7,13H,8H2,(H,19,21)(H,20,22)
- InChI Key： LEEYKYYOPIJDAN-UHFFFAOYSA-N
- SMILES： S1C2=CC=CC=C2NC(=O)C1CC(NC1=CC=CC(Cl)=C1Cl)=O

N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3115-0035-1mg	N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide	133043-84-2	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3115-0035-5μmol	N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide	133043-84-2	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3115-0035-2μmol	N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide	133043-84-2	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3115-0035-4mg	N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide	133043-84-2	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3115-0035-3mg	N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide	133043-84-2	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3115-0035-2mg	N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide	133043-84-2	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3115-0035-5mg	N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide	133043-84-2	90%+	5mg	$69.0	2023-07-05

N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Related Literature

1. Bridging molecular clusters and fullerene†

Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
2. C–H Bonds as Functional Groups: Simultaneous Generation of Multiple Stereocenters by Enantioselective Hydroxylation at Unactivated Tertiary C–H Bonds

AndreaPalone,GuillemCasadevall,SergiRuiz-Barragan,ArnauCall,SílviaOsuna,MassimoBietti,MiquelCostas
3. Carbon nanocage-based nanozyme as an endogenous H2O2-activated oxygenerator for real-time bimodal imaging and enhanced phototherapy of esophageal cancer†

Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
4. Cancer nanomedicine: focus on recent developments and self-assembled peptide nanocarriers

Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
5. Cellulose nanocrystal-assembled reverse osmosis membranes with high rejection performance and excellent antifouling†

Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001

Additional information on N-(2,3-dichlorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

N-(2,3-Dichlorophenyl)-2-(3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl)Acetamide: A Comprehensive Overview

N-(2,3-Dichlorophenyl)-2-(3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl)Acetamide is a complex organic compound with the CAS number 133043-84-2. This compound belongs to the class of benzothiazepines and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The molecule consists of a benzothiazine ring system fused with an acetamide group and a dichlorophenyl substituent, making it a versatile compound for both academic and industrial research.

The benzothiazine core of this compound is a key structural element that contributes to its stability and reactivity. Recent studies have highlighted the importance of benzothiazines in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the acetamide group enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The dichlorophenyl substituent adds another layer of complexity to the molecule, influencing its electronic properties and reactivity. This substituent has been shown to play a crucial role in modulating the compound's interaction with biological targets, such as enzymes and receptors. Recent research has demonstrated that this compound exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases, making it a potential lead compound for drug discovery.

In terms of synthesis, the preparation of N-(2,3-Dichlorophenyl)-2-(3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl)Acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and yield of the synthesis process, making it more feasible for large-scale production.

The application of this compound extends beyond medicinal chemistry. Its unique structural properties make it a valuable component in materials science, particularly in the development of advanced polymers and coatings. Recent advancements in polymer chemistry have explored the use of this compound as a building block for creating high-performance materials with enhanced mechanical and thermal properties.

From an environmental perspective, the ecological impact of this compound has been a topic of recent research. Studies have shown that under certain conditions, the compound can undergo biodegradation without posing significant risks to aquatic ecosystems. This finding is particularly important for industries that utilize this compound in their manufacturing processes.

In conclusion, N-(2,3-Dichlorophenyl)-2-(3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl)Acetamide is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers in both academia and industry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple sectors.